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Compound of Interest

Compound Name: Iclaprim-d6

Cat. No.: B029988

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the isotopic purity and
characterization of Iclaprim-d6, a deuterated analog of the novel diaminopyrimidine antibiotic,
Iclaprim. This document details the analytical methodologies employed to ensure the quality
and integrity of this stable isotope-labeled internal standard, crucial for pharmacokinetic and
metabolic studies.

Introduction to Iclaprim

Iclaprim is a selective inhibitor of bacterial dihydrofolate reductase (DHFR), an essential
enzyme in the folic acid synthesis pathway.[1][2] By blocking this enzyme, Iclaprim disrupts the
production of tetrahydrofolate, a key precursor for the synthesis of nucleotides and certain
amino acids, ultimately leading to the inhibition of bacterial growth. Its mechanism of action is
similar to that of trimethoprim, but it has shown potent activity against a broad spectrum of
Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[3]

Characterization of Iclaprim-d6

The deuterated version of Iclaprim, Iclaprim-d6, serves as an ideal internal standard for mass
spectrometry-based bioanalytical assays. Its chemical and physical properties are nearly
identical to those of Iclaprim, but its increased mass allows for clear differentiation in mass
spectrometric analyses.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b029988?utm_src=pdf-interest
https://www.benchchem.com/product/b029988?utm_src=pdf-body
https://en.wikipedia.org/wiki/Iclaprim
https://pubchem.ncbi.nlm.nih.gov/compound/213043
https://www.medchemexpress.com/Iclaprim.html
https://www.benchchem.com/product/b029988?utm_src=pdf-body
https://www.benchchem.com/product/b029988?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Chemical Structure and Properties

The key structural details of Iclaprim and Iclaprim-d6 are presented below.

Property Iclaprim

Iclaprim-d6

5-[(2-cyclopropyl-7,8-

dimethoxy-2H-chromen-5-

Chemical Name

yl)methyl]pyrimidine-2,4-

5-[[2-cyclopropyl-7,8-
bis(trideuteriomethoxy)-2H-
chromen-5-

yllmethyl]pyrimidine-2,4-

diamine[2]
diamine[4]
Molecular Formula C19H22N403[2] C19H16D6N4Os3
Molecular Weight 354.41 g/mol [2] 360.44 g/mol [5]
CAS Number 192314-93-5[2] 1130072-57-9[4][5]

Below is a diagram illustrating the chemical structures of both Iclaprim and its deuterated

analog, Iclaprim-dé6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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